Cas no 1804700-32-0 (Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804700-32-0
• MF: C₁₂H₁₁ClF₂N₂O₂
• MW: 288.677748918533
• CID: 4880907
• Update Time: 2025-06-12

Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H11ClF2N2O2/c1-2-19-11(18)3-7-8(5-16)9(12(14)15)6-17-10(7)4-13/h6,12H,2-4H2,1H3
• InChI Key： RNJFXYFWWOLHQF-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C#N)C(C(F)F)=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate

Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1804700-32-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1804700-32-0, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core substituted with various functional groups, has garnered attention for its utility in the synthesis of bioactive molecules. The presence of a chloromethyl group and a cyano group at the 4-position, coupled with a difluoromethyl moiety at the 5-position, endows it with unique reactivity and potential applications in drug discovery.

The structural features of Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate make it a valuable building block for the construction of more complex pharmacophores. The chloromethyl group, for instance, can participate in nucleophilic substitution reactions, allowing for the introduction of diverse side chains. Meanwhile, the cyano group can serve as a handle for further functionalization, such as reduction to an amine or transformation into a carboxylic acid. The difluoromethyl group, known for its metabolic stability and ability to enhance binding affinity, adds another layer of versatility to this compound.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases. Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate has emerged as a key intermediate in several research projects aimed at identifying new drug candidates. Its incorporation into heterocyclic scaffolds has led to the discovery of compounds with promising biological activity. For instance, derivatives of this molecule have been explored for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The synthesis of Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the functionalization of a pyridine precursor, followed by the introduction of the chloromethyl, cyano, and difluoromethyl groups in a controlled manner. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve these modifications efficiently.

The pharmaceutical industry has been particularly interested in exploring the potential of Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate as a starting material for drug development. Its structural motif is found in several marketed drugs and investigational compounds, highlighting its importance in medicinal chemistry. Researchers have leveraged its reactivity to synthesize analogs with enhanced potency and selectivity. This underscores the compound's significance as a tool for generating novel therapeutic entities.

The use of computational methods has also played a pivotal role in understanding the behavior of Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate in biological systems. Molecular modeling studies have provided insights into how this compound interacts with target proteins, aiding in the design of more effective derivatives. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on its scaffold. These advancements have accelerated the drug discovery process and opened new avenues for therapeutic intervention.

In conclusion, Ethyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1804700-32-0) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel drugs. As research continues to uncover new therapeutic targets and methodologies, this compound is likely to remain at the forefront of drug discovery efforts.